Chromium carbide (Cr7C3)
Overview
Description
Chromium carbide (Cr7C3) is a technologically significant compound known for its extreme stiffness, wear resistance, and oxidation resistance under high temperature. It is a part of a family of chromium carbides with varying stoichiometries and properties, including Cr3C2, Cr23C6, Cr3C, and CrC, all of which are metallic and mechanically stable under ambient conditions (Jiang, 2008).
Synthesis Analysis
Chromium carbides, including Cr7C3, can be synthesized from metallic chromium and carbon (graphite) through mechanical–thermal methods involving high energy milling followed by heat treatment. This process results in the formation of Cr7C3 among other phases depending on the carbon content and milling conditions (Cintho, Favilla, & Capocchi, 2007). Additionally, a low temperature salt flux method has been employed to synthesize phase-pure Cr7C3, showcasing a pathway to accessing complex phases of chromium carbides with potential catalytic applications (Schmuecker, Clouser, Kraus, & Leonard, 2017).
Molecular Structure Analysis
The ground state structure of Cr7C3 is hexagonal, challenging previous assumptions of an orthorhombic structure. This discovery alters our understanding of the compound's structural stability and mechanical properties (Jiang, 2008).
Chemical Reactions and Properties
The synthesis processes of Cr7C3 indicate that the reaction conditions, such as the carbon content, milling power ratio, and heat treatment atmosphere, significantly influence the formation of chromium carbides. These conditions determine the type of chromium carbide formed, with Cr7C3 being one of the main phases under certain conditions (Cintho, Favilla, & Capocchi, 2007).
Physical Properties Analysis
Chromium carbides exhibit metallic characteristics and are mechanically stable. Specifically, Cr7C3, along with other chromium carbides, shows high bulk and shear moduli, indicating its potential as a low-compressibility and hard material. This makes it suitable for applications requiring materials that can withstand extreme conditions (Jiang, 2008).
Chemical Properties Analysis
The chemical properties of chromium carbides, including Cr7C3, are largely defined by their strong metallic character and mechanical stability. The synthesis and characterisation studies show that the chemical reactions leading to the formation of Cr7C3 are influenced by the reactants' mechanical activation and the subsequent heat treatment, which also impacts the purity and phase of the resultant carbide (Cintho, Favilla, & Capocchi, 2007).
Scientific Research Applications
Structural and Mechanical Properties : A study highlighted the hexagonal ground state structure of Cr7C3 and its metallic and mechanically stable nature under ambient conditions, suggesting its potential as a low-compressibility and hard material (Jiang, 2008).
Industrial Applications : Cr7C3 is used in wear-resistant coatings, as a catalyst, a ceramic material, and an additive in welding electrode flux. Its production process involves carbothermic reduction of Cr2O3 (Rajagopalan, Krishnan, & Bose, 2000).
Electrocatalytic Activity : Research indicates the significance of Cr7C3 in catalytic applications, particularly for the hydrogen evolution reaction, highlighting its potential in renewable energy catalysts due to cost-effectiveness and abundance (Schmuecker et al., 2017).
Synthesis and Phase Evolution : The influence of milling conditions on the synthesis of Cr7C3 by mechanical alloying was investigated, showing the impact of collision energies on phase formation (Huang & McCormick, 1997).
Nanosized Powder Production : Cr7C3 powders were synthesized via direct electrolysis in molten calcium chloride, indicating a novel method for its production (Dai et al., 2015).
Biomorphic Ceramics for Heavy Metal Ion Adsorption : Cr7C3 was used in porous chromium carbide/carbon biomorphic ceramics for Pb2+ removal from water, demonstrating its application in environmental remediation (Kan et al., 2021).
Wear Resistance in Coatings : In multilayer coatings for metal surface treatment, Cr7C3 showed improved wear resistance, highlighting its potential in enhancing the durability of machine parts and tools (Pavlenko et al., 2021).
Aluminothermic Reduction for Synthesis : The preparation of single-phase Cr7C3 via aluminothermic reduction of chromium oxide in the presence of carbon was studied, showing a novel synthesis method (Biswas, Nair, & Bose, 1993).
Electronic and Bonding Properties : A study on the electronic structure and bonding properties of chromium carbides, including Cr7C3, using Density Functional Theory, highlighted its high metallicity and implications for wear and corrosion resistance applications (Ganguly, Murthy, & Kannoorpatti, 2020).
Defect Characterization in Overlays : Research on chromium carbide overlay plates identified defects affecting the wear performance, with Cr7C3 playing a significant role (Carvalho et al., 2016).
Safety And Hazards
Future Directions
The results of a study provide a theoretical insight into the electronic, mechanical, and thermodynamic behavior of Cr7C3 and show the potential of these novel carbides in a wide range of applications . The presence of B could deteriorate the mechanical moduli of the Cr7C3 phase in Cr cast iron slightly. On the other hand, the chemical stability of Cr7C3 carbides is improved due to chemical bonding modifications through doping with B .
properties
IUPAC Name |
chromium;methane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3CH4.7Cr/h3*1H4;;;;;;; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GETQUXSKPMRGCK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C.C.C.[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H12Cr7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30923551 |
Source
|
| Record name | Chromium--methane (7/3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30923551 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
412.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Chromium carbide (Cr7C3) | |
CAS RN |
12075-40-0 |
Source
|
| Record name | Chromium carbide (Cr7C3) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012075400 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Chromium carbide (Cr7C3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Chromium--methane (7/3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30923551 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Heptachromium tricarbide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.930 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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